Cas no 942-81-4 (Pyrrolidine,1-(1-cycloocten-1-yl)-)
942-81-4 structure
Product Name:Pyrrolidine,1-(1-cycloocten-1-yl)-
Pyrrolidine,1-(1-cycloocten-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine,1-(1-cycloocten-1-yl)-
- 1-(cycloocten-1-yl)pyrrolidine
- N-(1-CYCLOOCTEN-1-YL)PYRROLIDINE
- 1-Cyclooct-1-enyl-pyrrolidin
- 1-cyclooct-1-enyl-pyrrolidine
- 1-pyrrolidine-1-cyclooctene
- 1-pyrrolidino-1-cyclooctene
- 1-pyrrolidinylcyclooctene
- SCHEMBL8992027
- 942-81-4
- SCHEMBL5111613
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- Inchi： 1S/C12H21N/c1-2-4-8-12(9-5-3-1)13-10-6-7-11-13/h8H,1-7,9-11H2/b12-8+
- InChI Key： MRBWQOZFKXZZKN-XYOKQWHBSA-N
- SMILES： N1(C2=CCCCCCC2)CCCC1 |t:1|
Computed Properties
- Exact Mass: 179.16700
- Monoisotopic Mass: 179.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.7
- Topological Polar Surface Area: 3.2A^2
Experimental Properties
- PSA: 3.24000
- LogP: 3.25820
Pyrrolidine,1-(1-cycloocten-1-yl)- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pyrrolidine,1-(1-cycloocten-1-yl)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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